3-(Cyclopentyloxy)-4-methoxybenzaldehyde
Cat. No. B1671418
M. Wt: 220.26 g/mol
InChI Key: FZFWPURYSWKIRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05622977
Procedure details
Cs2CO3 (214 g, 0.66 mol) was added to a mixture of 3-hydroxy-4-methoxybenzaldehyde (100 g, 0.66 mol) and cyclopentyl bromide (98 g, 0.66 mol) in anhydrous DMF (500 ml). The reaction mixture was stirred at RT for 16 h, then treated with a further portion of cyclopentyl bromide (98 g, 0.66 mol) and CS2CO3 (214 g, 0.66 mol). After a further 6h at RT, the mixture was filtered and concentrated in vacuo. The residue was dissolved in CH2Cl2 (300 ml) and washed with NaOH solution (10%, 2×150 ml). The organic layer was dried (MgSO4), concentrated in vacuo, and distilled (150° C., 10-2 mbar) to afford the title compound (130 g) as a viscous colorless oil. δH (CDCl3) 1.5-2.0 (8H, br m, CH2)4), 3.87 (3H, s, OCH3), 4.80 (1H, br m, OCHCH2), 6.90 (1H, d, J 8.7 Hz, ArH ortho to OMe), 7.30-7.45 (2H, m, 2×ArH meta to OMe), and 9.77 (1H, s, ArCHO).
Name
Cs2CO3
Quantity
214 g
Type
reactant
Reaction Step One
[Compound]
Name
CS2CO3
Quantity
214 g
Type
reactant
Reaction Step Two
Name
Identifiers
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REACTION_CXSMILES
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C([O-])([O-])=O.[Cs+].[Cs+].[OH:7][C:8]1[CH:9]=[C:10]([CH:13]=[CH:14][C:15]=1[O:16][CH3:17])[CH:11]=[O:12].[CH:18]1(Br)[CH2:22][CH2:21][CH2:20][CH2:19]1>CN(C=O)C>[CH:18]1([O:7][C:8]2[CH:9]=[C:10]([CH:13]=[CH:14][C:15]=2[O:16][CH3:17])[CH:11]=[O:12])[CH2:22][CH2:21][CH2:20][CH2:19]1 |f:0.1.2|
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Inputs
Step One
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Name
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Cs2CO3
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Quantity
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214 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[Cs+].[Cs+]
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Name
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Quantity
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100 g
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Type
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reactant
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Smiles
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OC=1C=C(C=O)C=CC1OC
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Name
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Quantity
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98 g
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Type
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reactant
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Smiles
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C1(CCCC1)Br
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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98 g
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Type
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reactant
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Smiles
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C1(CCCC1)Br
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[Compound]
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Name
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CS2CO3
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Quantity
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214 g
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Type
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reactant
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Smiles
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at RT for 16 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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After a further 6h at RT, the mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue was dissolved in CH2Cl2 (300 ml)
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WASH
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Type
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WASH
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Details
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washed with NaOH solution (10%, 2×150 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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DISTILLATION
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Type
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DISTILLATION
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Details
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distilled (150° C., 10-2 mbar)
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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Type
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product
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Smiles
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C1(CCCC1)OC=1C=C(C=O)C=CC1OC
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 130 g | |
| YIELD: CALCULATEDPERCENTYIELD | 89.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
